Cas no 2172472-23-8 (1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylpiperidine-3-carboxylic acid)

• Product Name: 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylpiperidine-3-carboxylic acid
• CAS No: 2172472-23-8
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 6448297
• PubChem ID: 165607800
• Update Time: 2025-05-22

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172472-23-8
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylpiperidine-3-carboxylic acid
• EN300-657679

• Inchi： 1S/C23H25NO4/c1-14-11-12-16(22(25)26)15(2)24(14)23(27)28-13-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,14-16,21H,11-13H2,1-2H3,(H,25,26)
• InChI Key： NFGFEBHMTPXXJA-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1C(C)CCC(C(=O)O)C1C)=O

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylpiperidine-3-carboxylic acid

Comprehensive Overview of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylpiperidine-3-carboxylic acid (CAS No. 2172472-23-8)

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylpiperidine-3-carboxylic acid (CAS No. 2172472-23-8) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and medicinal chemistry. This compound features a unique 2,6-dimethylpiperidine backbone, which enhances its steric and electronic properties, making it valuable for designing peptide-based therapeutics and small molecule inhibitors. The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group, enabling controlled deprotection during solid-phase peptide synthesis (SPPS).

In recent years, the demand for custom peptide synthesis has surged due to advancements in biopharmaceuticals and drug discovery. Researchers frequently search for high-purity Fmoc-amino acids like CAS No. 2172472-23-8 to develop targeted therapies for diseases such as cancer, diabetes, and neurodegenerative disorders. The compound’s carboxylic acid functionality allows for further conjugation, making it a versatile building block for structure-activity relationship (SAR) studies.

The 2,6-dimethyl substitution on the piperidine ring introduces conformational constraints, which are critical for modulating bioavailability and receptor binding affinity. This structural feature aligns with current trends in fragment-based drug design (FBDD), where rigid scaffolds are preferred to improve drug-like properties. Additionally, the Fmoc-protected form ensures compatibility with automated synthesizers, addressing the growing need for high-throughput screening (HTS) platforms.

From an SEO perspective, users often inquire about CAS No. 2172472-23-8 suppliers, synthesis protocols, and applications in peptide chemistry. This compound is also associated with searches like “Fmoc-amino acid derivatives”, “piperidine-based scaffolds”, and “carboxylic acid functionalization”. Its relevance extends to green chemistry initiatives, as researchers explore solvent-free coupling methods and microwave-assisted synthesis to optimize efficiency.

Quality control is paramount for CAS No. 2172472-23-8, with analytical techniques such as HPLC, NMR, and mass spectrometry ensuring batch consistency. The compound’s stability under ambient storage conditions and compatibility with common peptide coupling reagents (e.g., HBTU, DIC) further bolster its utility. As the pharmaceutical industry shifts toward personalized medicine, derivatives of this molecule may play a pivotal role in next-generation therapeutics.

In summary, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylpiperidine-3-carboxylic acid represents a critical tool for modern chemical biology. Its integration into drug development pipelines underscores the importance of specialty chemicals in advancing precision medicine. For researchers seeking reliable synthetic intermediates, this compound offers a balance of structural novelty and practical applicability.